Cas no 946323-63-3 (4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine)

• Product Name: 4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine
• CAS No: 946323-63-3
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 6348047
• PubChem ID: 42473262
• Update Time: 2025-07-18

4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine
• F2442-0027
• 4-[4-(3-chlorobenzoyl)piperazin-1-yl]-6-methoxy-2-methylpyrimidine
• (3-chlorophenyl)(4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl)methanone
• (3-chlorophenyl)-[4-(6-methoxy-2-methylpyrimidin-4-yl)piperazin-1-yl]methanone
• 946323-63-3
• AKOS024648249

• Inchi： 1S/C17H19ClN4O2/c1-12-19-15(11-16(20-12)24-2)21-6-8-22(9-7-21)17(23)13-4-3-5-14(18)10-13/h3-5,10-11H,6-9H2,1-2H3
• InChI Key： ZMLARMCSHAARPE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCN(C2C=C(N=C(C)N=2)OC)CC1)=O

Computed Properties

• Exact Mass: 346.1196536g/mol
• Monoisotopic Mass: 346.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

Professional Introduction to Compound with CAS No. 946323-63-3 and Product Name: 4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine

The compound with the CAS number 946323-63-3 and the product name 4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both piperazine and pyrimidine moieties in its framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The structural features of 4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine align well with the current trends in drug design, particularly in the area of kinase inhibitors and other enzyme-targeted therapies. The 3-chlorobenzoyl substituent, for instance, is known to enhance binding affinity to certain biological receptors, while the methoxy group at the 6-position contributes to metabolic stability. These attributes make the compound an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for developing new therapeutic agents. The piperazine ring is a well-documented pharmacophore in many drugs, exhibiting properties that facilitate interactions with biological targets. In contrast, the pyrimidine moiety is frequently found in nucleoside analogs and other bioactive molecules. The combination of these two structural elements in 4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine suggests that it may exhibit dual functionality, capable of modulating multiple pathways simultaneously.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds. Computational modeling and experimental validation have shown that the electronic and steric properties of a molecule can significantly influence its biological activity. In the case of 4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine, these properties have been carefully engineered to maximize interactions with target proteins. For example, the chlorobenzoyl group can form hydrogen bonds and hydrophobic interactions with specific residues in enzymes or receptors, thereby enhancing binding affinity.

The pharmaceutical industry has seen significant success with compounds that incorporate piperazine and pyrimidine moieties due to their favorable pharmacokinetic profiles. Drugs such as gefitinib and imatinib are prime examples of how these structural elements can contribute to therapeutic efficacy. By leveraging similar principles, researchers hope to develop new agents that address unmet medical needs more effectively. The compound in question, with its unique combination of functional groups, represents a valuable asset in this endeavor.

Furthermore, the synthesis of 4-4-(3-chlorobenzoyl)piperazin-1-yl-6-methoxy-2-methylpyrimidine has been optimized to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the complex framework efficiently. These methods not only facilitate large-scale production but also allow for modifications that can further enhance biological activity. Such flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are key.

In conclusion, the compound with CAS number 946323-63-3 and product name 4-4-(3-chlorobenzoyl)piperazin-1-y1-piperazin1-y1-piperazin1-y1-pyrimidine is a promising candidate for further development in pharmaceutical research. Its unique structural features and potential applications make it an attractive molecule for medicinal chemists. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play an increasingly important role in addressing complex diseases.